Cas no 2059082-61-8 (2-Methoxyethylamine Hydroiodide)

• Product Name: 2-Methoxyethylamine Hydroiodide
• CAS No: 2059082-61-8
• MF: C₃H₁₀INO
• MW: 203.02207326889
• CID: 5163191
• PubChem ID: 163353686
• Update Time: 2025-10-10

2-Methoxyethylamine Hydroiodide Chemical and Physical Properties

Names and Identifiers

• 2-Methoxyethylamine Hydroiodide
• 2-Methoxyethan-1-amine Hydroiodide
• 2-Methoxyethylammonium Iodide
• SKL939
• 2059082-61-8
• G83014
• M3288
• 2-methoxyethanamine hydroiodide

• Inchi： 1S/C3H9NO.HI/c1-5-3-2-4;/h2-4H2,1H3;1H
• InChI Key： SCDXFIYEBSXILC-UHFFFAOYSA-N
• SMILES： C(OC)CN.I

Computed Properties

• Exact Mass: 202.98071g/mol
• Monoisotopic Mass: 202.98071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 16.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-Methoxyethylamine Hydroiodide

Introduction to 2-Methoxyethylamine Hydroiodide (CAS No. 2059082-61-8)

2-Methoxyethylamine Hydroiodide, with the CAS number 2059082-61-8, is a versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is a salt form of 2-methoxyethylamine, a primary amine with a methoxyethyl group, and is characterized by its hydroiodide counterion. The unique chemical structure of 2-Methoxyethylamine Hydroiodide makes it an intriguing candidate for various applications, including as a building block in organic synthesis, a reagent in chemical reactions, and a potential therapeutic agent in drug development.

The chemical formula of 2-Methoxyethylamine Hydroiodide is C₃H₁₀INO₂, and it has a molecular weight of approximately 177.03 g/mol. The compound is typically supplied as a white to off-white crystalline solid, which is soluble in water and polar organic solvents. Its physical and chemical properties, such as its solubility, melting point, and stability, make it suitable for use in a wide range of experimental conditions.

In the realm of organic synthesis, 2-Methoxyethylamine Hydroiodide serves as an important intermediate for the preparation of more complex molecules. Its reactivity with various functional groups allows chemists to introduce the methoxyethylamine moiety into target molecules efficiently. This versatility has been leveraged in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals. Recent studies have highlighted its utility in the preparation of novel ligands for metal complexes and as a precursor for the synthesis of bioactive compounds.

In biological research, 2-Methoxyethylamine Hydroiodide has shown promise as a tool for studying cellular processes. The methoxyethylamine group can interact with biomolecules such as proteins and nucleic acids, making it useful for probing biological systems. For instance, researchers have used derivatives of this compound to investigate the role of specific amino acids in protein function and to develop new methods for protein labeling and detection.

The pharmaceutical industry has also taken an interest in 2-Methoxyethylamine Hydroiodide. Its potential as a therapeutic agent stems from its ability to modulate various biological pathways. Studies have explored its effects on neurotransmitter systems, particularly its interaction with receptors involved in mood regulation and pain perception. Preliminary findings suggest that compounds derived from 2-Methoxyethylamine Hydroiodide may have applications in treating neurological disorders such as depression and anxiety.

Clinical trials are currently underway to evaluate the safety and efficacy of these compounds in human subjects. Early results are encouraging, but further research is needed to fully understand their pharmacological properties and potential side effects. The development of novel drugs based on 2-Methoxyethylamine Hydroiodide could offer new treatment options for patients suffering from various conditions.

Beyond its direct applications in medicine, 2-Methoxyethylamine Hydroiodide has also found use in analytical chemistry. Its distinct chemical properties make it suitable for use as a reference standard or internal standard in chromatographic analyses. This application ensures accurate quantification and identification of target compounds in complex mixtures, which is crucial for quality control in pharmaceutical manufacturing and environmental monitoring.

In conclusion, 2-Methoxyethylamine Hydroiodide (CAS No. 2059082-61-8) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new applications and properties, the importance of this compound is likely to grow even further.